405911-17-3

2-(3-(3-((2-Chloro-3-(trifluoromethyl)benzyl)(2,2-diphenylethyl)amino)propoxy)phenyl)acetic acid hydrochloride

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• CAS RN:
• 405911-17-3

• Formula:
• C33H32Cl2F3NO3

• InChI:
• InChI=1S/C33H31ClF3NO3.ClH/c34-32-27(15-8-17-30(32)33(35,36)37)22-38(18-9-19-41-28-16-7-10-24(20-28)21-31(39)40)23-29(25-11-3-1-4-12-25)26-13-5-2-6-14-26;/h1-8,10-17,20,29H,9,18-19,21-23H2,(H,39,40);1H

• InChIKey:
• NMPUWJFHNOUNQU-UHFFFAOYSA-N

• Potent and selective LXR agonist (EC50 values are 190 and 30 nM at hLXRα and hLXRβ, respectively). Reduces Ang II-mediated vasopressor responses in rats. Orally active. Anti-inflammatory, Hypolipidemic and antitumor agent. Active in vivo and in vitro.
  The liver X receptors, LXRα and LXRβ, are nuclear receptors that act as ligand-dependent transcription factors. They modulate cholesterol, fatty acids, and glucose homeostasis. GW 3965 is an orally-active agonist of LXRα and LXRβ, activating the human isoforms with EC50 values of 190 and 30 nM, respectively. It alters LXR-regulated gene expression in mice and rats, affecting pathways related to glucose and lipid metabolism. GW 3965 also affects inflammation and pressor responses through LXRα and LXRβ.5,6,7
  A selective, orally active non-steroidal agonist for the liver X receptor (LXR)
  GW-3965 is a liver X recept...

2-(3-(3-((2-Chloro-3-(trifluoromethyl)benzyl)(2,2-diphenylethyl)amino)propoxy)phenyl)acetic acid hydrochloride

• CAS RN:
• 405911-09-3; 405911-17-3

• Formula:
• C33H32Cl2F3NO3

• InChI:
• InChI=1S/C33H31ClF3NO3.ClH/c34-32-27(15-8-17-30(32)33(35,36)37)22-38(18-9-19-41-28-16-7-10-24(20-28)21-31(39)40)23-29(25-11-3-1-4-12-25)26-13-5-2-6-14-26;/h1-8,10-17,20,29H,9,18-19,21-23H2,(H,39,40);1H

• InChIKey:
• NMPUWJFHNOUNQU-UHFFFAOYSA-N

• 2-(3-(3-((2-Chloro-3-(trifluoromethyl)benzyl)(2,2-diphenylethyl)amino)propoxy)phenyl)acetic acid hydrochloride is a useful research compound. Its molecular formula is C33H32Cl2F3NO3 and its molecular weight is 618.52. The purity is usually 95%.